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Compound of Interest

Compound Name: Diethyl phosphonate

Cat. No.: B046648 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal protocols

for diethyl phosphonate and its closely related analogues, such as diethyl ethylphosphonate.

The information is compiled from safety data sheets and chemical databases to ensure

researchers can work safely and in compliance with regulations.

Chemical Identification and Physical Properties
Quantitative data for diethyl phosphonate and a common analogue, diethyl

ethylphosphonate, are summarized below.

Table 1: Physical and Chemical Properties
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Property
Diethyl Phosphite
(Diethyl
Phosphonate)

Diethyl
Ethylphosphonate

Data Source(s)

CAS Number 762-04-9 78-38-6 [1][2]

Molecular Formula C₄H₁₁O₃P C₆H₁₅O₃P [3]

Molecular Weight 138.10 g/mol 166.16 g/mol [3]

Appearance Colorless liquid
Colorless liquid with a

mild or sweet odor
[3]

Boiling Point 50-51 °C @ 2 mmHg
180-181 °F @ 11

mmHg
[4]

Melting Point -70 °C 388 °F [4]

Flash Point
82 °C (179.6 °F) -

closed cup
104.4 °C (220 °F) [1][4]

Density 1.072 g/mL at 25 °C 1.0259 at 68 °F [4]

Solubility
May decompose on

exposure to moisture.
Slightly water soluble. [4]

Vapor Density Not Available 5.73 (Air = 1) [5]

Hazard Identification and Toxicology
Diethyl phosphonates are hazardous substances that require careful handling. The primary

hazards include serious eye damage, skin irritation, and potential respiratory irritation.

Table 2: GHS Hazard Classification and Statements
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Hazard Class GHS Category Hazard Statement Data Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5][6]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[8][9]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[7]

Specific target organ

toxicity (single

exposure)

Category 3
H335: May cause

respiratory irritation
[8]

Hazardous to the

Aquatic Environment

(Long-Term)

Category 2

H411: Toxic to aquatic

life with long lasting

effects

[9]

Summary of Toxicological Effects:

Acute Effects: Harmful if ingested[6][10]. Causes severe eye damage upon contact[6][7][10].

It can also cause skin and respiratory system irritation[8][10][11]. Entry into the bloodstream

through cuts or abrasions may lead to systemic injury[10].

Chronic Effects: There is a danger of cumulative effects with repeated or long-term

occupational exposure, potentially involving organs or biochemical systems[10].

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First-Aid Protocols
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Exposure Route First-Aid Procedure Data Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do so. Seek immediate

medical attention.

[5][6][8][11]

Skin Contact

Take off immediately all

contaminated clothing. Flush

skin and hair with running

water and soap for at least 15

minutes. Seek medical

attention if irritation develops

or persists.

[8][10][11]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, administer oxygen.

Seek immediate medical

attention.

[6][8][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If

conscious, give a glass of

water. Never give anything by

mouth to an unconscious

person. Call a poison control

center or doctor immediately.

[6][11][12]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risk. The following

logical workflow outlines the key stages for managing diethyl phosphonate in a laboratory
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setting.

Diagram 1: Diethyl Phosphonate Laboratory Workflow
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Caption: Logical workflow for receiving, storing, handling, and disposing of diethyl
phosphonate.

Key Handling and Storage Practices:

Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to keep

airborne concentrations low[11][12].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166[12][13].

Skin Protection: Wear suitable protective gloves (e.g., with a breakthrough time > 240

minutes) and clothing to prevent skin exposure[10][12]. A PVC apron and barrier cream

may also be used[10].

Respiratory Protection: If ventilation is inadequate or there is a risk of overexposure, use a

NIOSH-approved respirator with an organic vapor cartridge[5][12].

Hygiene: Do not eat, drink, or smoke in handling areas[6][11]. Wash hands thoroughly after

handling[9][11]. Contaminated work clothes should be laundered separately before reuse[8]

[11].

Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-

ventilated area[11][12]. Keep away from incompatible materials such as strong oxidizing

agents, strong acids, strong bases, and ignition sources[7][11]. Protect containers from

physical damage[11].

Accidental Release and Spill Response
In the event of a spill, a clear and decisive response is necessary to mitigate hazards.
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Diagram 2: Spill Response Workflow
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Caption: Decision-making workflow for responding to a diethyl phosphonate spill.
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Spill Cleanup Experimental Protocol:

Evacuate and Secure: For major spills, immediately clear the area of all personnel and move

upwind[10][11]. Isolate the spill area for at least 50 meters (150 feet) in all directions for

liquids[4]. Remove all ignition sources[11][14].

Personal Protection: Before approaching the spill, don the appropriate PPE, including

respiratory protection, chemical-resistant gloves, and safety goggles[8][11].

Containment: Prevent the spillage from entering drains or waterways[10][11]. Use an inert,

non-combustible absorbent material like sand, earth, or vermiculite to contain and absorb the

spill[8][11].

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and sealed container for disposal[4][8][14].

Decontamination: Clean the spill area thoroughly. Surfaces can be washed first with alcohol,

followed by soap and water[4]. Collect all wash water for proper disposal; do not allow it to

enter drains[10][11].

Disposal: Dispose of the containerized waste through an approved waste disposal facility in

accordance with all local, state, and federal regulations[8][11].

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, fog, or

alcohol-resistant foam[4][14].

Specific Hazards: Combustion may produce toxic and corrosive fumes, including carbon

monoxide, carbon dioxide, and phosphorus oxides[8][11]. Containers may explode when

heated[4][5].

Protective Equipment: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand

mode[8][10][12].

Stability and Reactivity
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Chemical Stability: The material is stable under normal storage conditions[8][10].

Incompatible Materials: Avoid contact with strong oxidizing agents (which can cause ignition),

strong acids, strong bases, and acid chlorides[7][10].

Hazardous Reactions: Organophosphates can react with strong reducing agents to form

highly toxic and flammable phosphine gas[4][6]. Partial oxidation can release toxic

phosphorus oxides[4][6]. Hazardous polymerization does not occur[8][13].

Disposal Considerations
The disposal of diethyl phosphonate and its contaminated materials must be treated as

hazardous waste.

Regulatory Compliance: All waste must be handled and disposed of in accordance with

applicable local, state, and federal regulations[10][11]. Waste generators are responsible for

determining if a discarded chemical is classified as a hazardous waste[12].

Disposal Method: Whenever possible, recycling or reclamation should be considered[10][11].

If not feasible, consult with a licensed professional waste disposal service. Do not discharge

into sewers or waterways[8][11].

Container Disposal: Empty containers should be managed by an approved waste handling

facility. Puncture containers to prevent re-use if they are to be sent to a landfill[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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